Cas no 220525-65-5 (2,2':6',2''-Terpyridine, 4'-(2-thienyl)-)

• Product Name: 2,2':6',2''-Terpyridine, 4'-(2-thienyl)-
• CAS No: 220525-65-5
• MF: C₁₉H₁₃N₃S
• MW: 315.391622304916
• MDL: MFCD03838804
• CID: 1409970
• PubChem ID: 850136
• Update Time: 2025-06-13

2,2':6',2''-Terpyridine, 4'-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine, 4'-(2-thienyl)-
• 220525-65-5
• 2,6-dipyridin-2-yl-4-thiophen-2-ylpyridine
• 6(pyridin2yl)4(thiophen2yl)2,2'bipyridine
• MFCD03838804
• 4'-(Thiophene-2-yl)-2,2':6',2''-terpyridine
• J-400379
• SCHEMBL5067809
• CHEMBL90462
• 4'-(Thiophen-2-yl)-2,2':6',2''-terpyridine
• AKOS040767913
• DNDI1417313
• AP-314/40706866
• 4'-(2-thienyl)-2,2':6',2''-terpyridine
• 2,6-bis(2-pyridyl)-4-(2-thienyl)pyridine

• MDL： MFCD03838804
• Inchi： 1S/C19H13N3S/c1-3-9-20-15(6-1)17-12-14(19-8-5-11-23-19)13-18(22-17)16-7-2-4-10-21-16/h1-13H
• InChI Key： HFILQMLLLHVSOR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1

Computed Properties

• Exact Mass: 315.08319
• Monoisotopic Mass: 315.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 38.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2,2':6',2''-Terpyridine, 4'-(2-thienyl)-

Introduction to 2,2':6',2''-Terpyridine, 4'-(2-thienyl)- (CAS No: 220525-65-5)

2,2':6',2''-Terpyridine, 4'-(2-thienyl)-, with the CAS number 220525-65-5, is a specialized organic compound that has garnered significant attention in the field of coordination chemistry and materials science. This terpyridine derivative, characterized by its rigid and planar structure, exhibits unique binding properties and electronic characteristics, making it a valuable building block for various applications in catalysis, supramolecular chemistry, and optoelectronic materials.

The molecular structure of 2,2':6',2''-Terpyridine, 4'-(2-thienyl)- consists of three pyridine units connected in a linear fashion, with the additional substitution of a thiophene ring at the 4'-position. This modification introduces electron-rich aromaticity into the molecule, enhancing its ability to coordinate with transition metals. The presence of the thiophene moiety also imparts solubility advantages in polar organic solvents, facilitating its use in solution-based processing techniques.

In recent years, this compound has been extensively studied for its potential applications in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The rigid terpyridine backbone provides excellent structural stability, while the thiophene group enhances π-stacking interactions, enabling the formation of well-defined porous materials. Such frameworks are of great interest for gas storage and separation applications due to their tunable pore sizes and high surface areas.

One of the most compelling aspects of 2,2':6',2''-Terpyridine, 4'-(2-thienyl)- is its utility as a ligand in coordination chemistry. The compound forms stable complexes with various transition metals, including ruthenium, iron, and copper. These metal complexes have demonstrated remarkable activity in photocatalytic processes. For instance, ruthenium(II) terpyridine complexes have been employed in water oxidation reactions under visible light irradiation, contributing to advancements in artificial photosynthesis research.

Moreover, the electron-deficient nature of the thiophene group allows 2,2':6',2''-Terpyridine, 4'-(2-thienyl)- to serve as an effective electron acceptor in organic electronic devices. Its incorporation into dye-sensitized solar cells (DSSCs) has shown improved light-harvesting efficiency due to its extended π-conjugation system. Similarly, in organic light-emitting diodes (OLEDs), this compound acts as a host material for phosphorescent emitters, enhancing device performance through efficient energy transfer mechanisms.

Recent studies have also explored the biological activities of 4'-(2-thienyl)-terpyridine derivatives. The unique structural motif of this compound has been found to interact with biological targets such as DNA and proteins. For example, certain terpyridine-based ligands exhibit antitumor properties by forming stable complexes with metal ions that can induce oxidative stress in cancer cells. This opens up avenues for developing novel therapeutic agents based on terpyridine chemistry.

The synthesis of CAS No: 220525-65-5 typically involves multi-step organic reactions starting from commercially available precursors like 2-acetylpyridine and thiophene derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the terpyridine core with high regioselectivity. The purity and yield of the final product are critical for ensuring its performance in downstream applications.

From an industrial perspective, the demand for terpyridine-based materials is growing rapidly due to their versatility and functional tunability. Companies specializing in fine chemicals are increasingly investing in the production of such compounds to meet the needs of pharmaceuticals and advanced materials sectors. The ability to modify the substituents on the terpyridine scaffold allows for fine-tuning of electronic properties, making it a highly adaptable platform for innovation.

In conclusion,CAS No: 220525-65-5, or (4'-(2-thienyl)-terpyridine) as it is more commonly referred to in research circles, represents a fascinating example of how structural modifications can unlock novel functionalities. Its applications span from catalysis and materials science to biomedicine and energy technologies. As research continues to uncover new possibilities for this versatile compound,terpyridines will undoubtedly remain at the forefront of chemical innovation.